Cas no 1055057-37-8 (7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine)

• Product Name: 7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine
• CAS No: 1055057-37-8
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 1088750
• PubChem ID: 23559516
• Update Time: 2025-06-15

7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine
• 1H-Pyrazolo[4,3-d]pyriMidine, 7-chloro-5-Methyl-
• CS-0089130
• DTXSID90634959
• 1055057-37-8

• MDL： MFCD18254694
• Inchi： 1S/C6H5ClN4/c1-3-9-4-2-8-11-5(4)6(7)10-3/h2H,1H3,(H,8,11)
• InChI Key： OZSZTAKPQQPQMF-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=NN2)N=C(C)N=1

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Additional information on 7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine

Introduction to 7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine (CAS No. 1055057-37-8)

7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine, with the chemical identifier CAS No. 1055057-37-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolopyrimidine class, a scaffold that is widely explored for its pharmacological properties, particularly in the development of drugs targeting various diseases.

The molecular structure of 7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine consists of a fused ring system comprising a pyrazole ring and a pyrimidine ring, with substituents that enhance its reactivity and biological relevance. The presence of a chlorine atom at the 7-position and a methyl group at the 5-position introduces specific electronic and steric properties that make this compound an attractive candidate for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazolopyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of key enzymes and pathways involved in cancer, inflammation, and infectious diseases. The structural flexibility of 7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine allows for the synthesis of numerous analogs, each with distinct pharmacological profiles that can be tailored for specific therapeutic applications.

One of the most compelling aspects of 7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine is its potential as a lead compound for drug discovery. Researchers have leveraged its scaffold to develop molecules that exhibit inhibitory activity against targets such as kinases, proteases, and other enzymes implicated in disease mechanisms. For instance, studies have demonstrated that derivatives of this compound can interfere with signaling pathways critical for tumor growth and progression, making them promising candidates for anticancer therapies.

The synthesis of 7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine typically involves multi-step organic reactions that construct the pyrazolopyrimidine core while introducing the desired substituents. Advanced synthetic methodologies, including cross-coupling reactions and cyclization techniques, have been employed to achieve high yields and purity. These synthetic approaches are crucial for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

Recent advancements in computational chemistry have also played a pivotal role in understanding the biological activity of 7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine. Molecular modeling studies have helped elucidate how this compound interacts with biological targets at the molecular level. By predicting binding affinities and identifying key interaction points, researchers can design more effective derivatives with enhanced potency and selectivity.

The pharmacokinetic properties of 7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have begun to explore these aspects, providing valuable insights into the compound's behavior within biological systems.

In conclusion,7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine (CAS No. 1055057-37-8) represents a significant asset in pharmaceutical research due to its structural features and potential biological activities. Its role as a lead compound in drug discovery underscores the importance of heterocyclic compounds in addressing unmet medical needs. As research continues to uncover new applications and refine synthetic methodologies,7-Chloro-5-methyl-1H-pyrazolo[4,3-d]pyrimidine is poised to remain at the forefront of medicinal chemistry innovation.